Cas no 62454-70-0 (1-Butene, 1,4-diethoxy-)

• Product Name: 1-Butene, 1,4-diethoxy-
• CAS No: 62454-70-0
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 444293
• PubChem ID: 71386270
• Update Time: 2025-04-19

1-Butene, 1,4-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Butene, 1,4-diethoxy-
• 1,4-diethoxybut-1-ene
• 62454-70-0
• DTXSID70808454

• Inchi： 1S/C8H16O2/c1-3-9-7-5-6-8-10-4-2/h5,7H,3-4,6,8H2,1-2H3
• InChI Key： XXGRVFSXEFSXRE-UHFFFAOYSA-N
• SMILES： O(CC)CCC=COCC

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46